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Compound of Interest

2,3-Difluoro-4-
Compound Name:
hydroxybenzaldehyde

cat. No.: B1323130

An In-depth Technical Guide to 2,3-Difluoro-4-hydroxybenzaldehyde for Researchers and
Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Difluoro-4-
hydroxybenzaldehyde, a key chemical intermediate in the pharmaceutical industry. It is
intended for researchers, scientists, and professionals involved in drug discovery and
development who require detailed information on the compound's properties, synthesis, and
applications.

Core Chemical and Physical Properties

2,3-Difluoro-4-hydroxybenzaldehyde is a fluorinated aromatic aldehyde. The presence of
fluorine atoms significantly influences its chemical reactivity and biological activity, making it a
valuable building block in medicinal chemistry.

Table 1: Physicochemical Properties of 2,3-Difluoro-4-hydroxybenzaldehyde
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Property Value Reference(s)
Molecular Weight 158.11 g/mol [1]
Molecular Formula C7HaF20:2 [11[2][3]
CAS Number 676500-39-3 [1][2]
Appearance Cream or pink powder [3]
Melting Point 138.0 - 145.0 °C [3]
Purity (Typical) >97.0% [2][3]
IUPAC Name 2,3-difluoro-4- 3]
hydroxybenzaldehyde
SMILES OC1=C(F)C(F)=C(C=0)C=C1  [3]
InChi Key KTGPDDPEVRJSFY- 3]

UHFFFAOYSA-N

Role in Pharmaceutical Synthesis and Drug
Development

2,3-Difluoro-4-hydroxybenzaldehyde serves as a critical starting material and intermediate
for the synthesis of complex active pharmaceutical ingredients (APIs).[4] Its unique structure,
featuring both electron-withdrawing fluorine atoms and reactive aldehyde and hydroxyl groups,
allows for diverse chemical modifications.

This compound is particularly valuable in the development of novel therapeutic agents, with
applications in creating anti-inflammatory treatments and anti-cancer therapies.[4] The
fluorinated benzaldehyde moiety is a common feature in modern medicinal chemistry, often
incorporated to enhance metabolic stability, binding affinity, and other pharmacokinetic
properties of drug candidates.
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Caption: Role as a key building block in drug development.

Experimental Protocols
General Synthetic Workflow

The synthesis of substituted hydroxybenzaldehydes often involves a multi-step process that
includes the protection of reactive functional groups, introduction of the aldehyde group
(formylation), and subsequent deprotection. While specific conditions vary, a generalizable

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/product/b1323130?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

workflow provides a foundational understanding. A representative synthesis for a similar
compound, 2-fluoro-4-hydroxybenzaldehyde, involves protecting the hydroxyl group of a
fluorophenol precursor, followed by a formylation reaction (e.g., using a Grignard reagent and
DMF), and finally, deprotection to yield the target aldehyde.[5]

Fluorinated Phenol Precursor

Step 1: Protection
of Hydroxyl Group

l

Protected Intermediate

'

Step 2: Formylation
(e.g., Grignard/DMF or BuLi/DMF)

l

Formylated Intermediate

l

Step 3: Deprotection

Final Product:

2,3-Difluoro-4-hydroxybenzaldehyde

Click to download full resolution via product page

Caption: General synthetic workflow for hydroxybenzaldehydes.
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Quality Control and Analysis

Purity assessment is critical for ensuring reproducible results in downstream applications. A

common analytical method is Gas Chromatography (GC).

Table 2: Example Quality Control Parameters

Parameter Method Specification Reference
Gas Chromatography

Assay >97.5% [3]
(GC)

_ Conforms to structure

Identity )
(e.g., via NMR, IR)

Melting Point Capillary Method 138.0 - 145.0 °C [3]

Safety, Handling, and Storage

Proper handling and storage are essential when working with 2,3-Difluoro-4-

hydroxybenzaldehyde to ensure personnel safety and maintain compound integrity.

Table 3: Hazard and Safety Information
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Category Information Reference(s)
Causes skin irritation (H315),
Causes serious eye irritation

GHS Hazard Statements [6]

(H319), May cause respiratory
irritation (H335).

Personal Protective Equipment
(PPE)

Wear protective gloves,
protective clothing, eye
protection, and face protection.

Use in a well-ventilated area.

[6]7]

Avoid breathing dust, fumes, or

vapors. Avoid contact with skin

Handling [61[7]
and eyes. Wash hands
thoroughly after handling.
Store in a well-ventilated

Storage place. Keep container tightly [6]

closed. Store locked up.

Spill Response

Clear area. Contain spill with
sand, earth, or vermiculite.
Collect recoverable product
into labeled containers.
Prevent spillage from entering

drains or waterways.

[7]

Disposal

Dispose of contents/container
to an approved waste disposal
plant in accordance with local

regulations.

[6]

This guide consolidates key technical data and procedural information to support the effective

use of 2,3-Difluoro-4-hydroxybenzaldehyde in research and development settings. Its

versatile nature and strategic importance in synthesizing high-value pharmaceutical

compounds underscore its significance in modern drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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